1-Amino-3-[2-(3-amino-2-hydroxypropoxy)ethoxy]propan-2-ol

• IUPAC Name: 1-amino-3-[2-(3-amino-2-hydroxypropoxy)ethoxy]propan-2-ol
• InChI: InChI=1S/C8H20N2O4/c9-3-7(11)5-13-1-2-14-6-8(12)4-10/h7-8,11-12H,1-6,9-10H2
• InChI Key: OFFUSBBVHYQXSX-UHFFFAOYSA-N
• Canonical SMILES: C(COCC(CN)O)OCC(CN)O
• Molecular Formula: C8H20N2O4
• Molecular Weight: 208.26 g/mol

Description

1-Amino-3-[2-(3-amino-2-hydroxypropoxy)ethoxy]propan-2-ol is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. It is also known as AEE788 and is commonly used in research studies investigating cancer and other diseases.

Scientific Research Applications

Lipase-Catalyzed Resolution and Asymmetric Synthesis

One application involves the enzymatic resolution of chiral 1,3-amino alcohols, where Candida antarctica lipase A (CAL-A) was identified as an effective biocatalyst for the transesterification reaction, demonstrating its value in the asymmetric synthesis of (S)-dapoxetine, synthesized with good overall yield and high enantiomeric excess (Torre, Gotor‐Fernández, & Gotor, 2006).

Cardioselectivity in Beta-Adrenoceptor Blocking Agents

Research on 1-[(4-hydroxyphenethyl)amino]-3-(aryloxy)propan-2-ols demonstrated their affinity to beta 1- and beta-2-adrenoceptors, highlighting substantial cardioselectivity, which is relevant for the development of beta-blockers with improved selectivity and therapeutic profiles (Rzeszotarski, Gibson, Eckelman, & Reba, 1979).

Conformational Analyses of Derivatives

A study on 2-amino-N-[2-(dimethylphenoxy)ethyl]propan-1-ol derivatives, characterized by X-ray diffraction analysis, highlighted the importance of conformational analyses in understanding the properties and potential applications of these compounds in various fields, including drug design (Nitek, Kania, Marona, Waszkielewicz, & Żesławska, 2020).

Synthesis and Evaluation of Poly(Ether Imine) Dendrimers

Poly(ether imine) dendrimers based on 3-amino-propan-1-ol were synthesized, showing non-toxic properties, making them useful for biological studies. This work demonstrates the potential of these dendrimers in medical and biotechnological applications (Krishna, Jain, Tatu, & Jayaraman, 2005).

Schiff Base Ligands and Cu(II) Complexes

The synthesis of Schiff base ligands from unsymmetrical tripodal amines and their Cu(II) complexes was reported, illustrating the role of arm length and inter- and intramolecular interactions in complex formation. This research provides insights into the design of metal complexes with specific properties for catalysis, materials science, and biochemistry applications (Keypour, Shayesteh, Salehzadeh, Dhers, Maleki, Ünver, & Dilek, 2015).